N-(4-fluorobenzyl)-2-((3-(3-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H21FN4O3S/c1-34-19-6-4-5-18(13-19)31-25(33)24-23(20-7-2-3-8-21(20)29-24)30-26(31)35-15-22(32)28-14-16-9-11-17(27)12-10-16/h2-13,29H,14-15H2,1H3,(H,28,32)
• InChI Key: RYAIAYVGYLJZLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NCC5=CC=C(C=C5)F
• Molecular Formula: C26H21FN4O3S
• Molecular Weight: 488.5 g/mol
• CAS No.: 536706-73-7

Description

N-(4-fluorobenzyl)-2-((3-(3-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H21FN4O3S and its molecular weight is 488.54. The purity is usually 95%.
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Scientific Research Applications

Hepatitis B Virus Inhibition A study conducted by Ivashchenko et al. (2019) explored the synthesis of a compound structurally related to N-(4-fluorobenzyl)-2-((3-(3-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide. They investigated its potential as a new inhibitor of the hepatitis B virus (HBV), demonstrating its in vitro nanomolar inhibitory activity against HBV (Ivashchenko et al., 2019).

Antiallergic Properties Research by Menciu et al. (1999) synthesized and tested a series of compounds, including a variant of this compound, for antiallergic properties. One of the compounds in their study exhibited significant antiallergic potency, highlighting the therapeutic potential of these chemical structures in allergy treatment (Menciu et al., 1999).

Peripheral Benzodiazepine Receptor Imaging Zhang et al. (2003) synthesized compounds related to this compound for imaging peripheral benzodiazepine receptors (PBR) in the brain. Their study contributes to the understanding of PBR's role in various neurological and psychiatric disorders, offering a potential pathway for diagnostic imaging (Zhang et al., 2003).

Analgesic Properties Fouchard et al. (2001) investigated a range of (indol-3-yl)alkylamides, including derivatives of this compound, for their potential as analgesic agents. Their findings revealed promising analgesic properties in certain compounds, which could be beneficial for pain management (Fouchard et al., 2001).